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Compound of Interest

Compound Name: Triphenylbismuth Diacetate

Cat. No.: B2386477 Get Quote

An In-depth Technical Guide to Triphenylbismuth Diacetate

This technical guide provides a comprehensive overview of triphenylbismuth diacetate,

including its chemical and physical properties, experimental protocols for its synthesis and

application, and its roles in various research and development fields. This document is

intended for researchers, scientists, and professionals in drug development and materials

science.

Chemical and Physical Properties
Triphenylbismuth diacetate is an organometallic compound valued for its role in organic

synthesis and catalysis.[1] Its key physical and chemical properties are summarized below.
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Property Value Citations

CAS Number 7239-60-3 [1][2][3][4]

Molecular Formula C₂₂H₂₁BiO₄ [1][2][3][4]

Molecular Weight 558.39 g/mol [1][3][4]

Appearance
White to yellow or pale yellow

powder/crystal.[1][2][3][4]

Melting Point ~170 °C (with decomposition) [1][2][5]

Purity ≥98% [1][3][4]

Synonyms

Bis(acetato-

O)triphenylbismuth,

Diacetoxytriphenylbismuth

[1][4][6]

Solubility
No data available for water

solubility.[2][5]

Storage
Store at room temperature,

sensitive to air.[1][3]

Experimental Protocols
While detailed, step-by-step laboratory procedures are proprietary and vary by manufacturer,

the following sections outline the general methodologies for the synthesis and catalytic

application of triphenylbismuth diacetate based on available chemical literature.

Synthesis of Triarylbismuth Diacetates
A convenient method for the synthesis of triarylbismuth diacetates involves the oxidation of

triarylbismuthines. One reported method utilizes sodium perborate in acetic acid under mild

conditions to achieve good yields.[7]

General Reaction Scheme: Ar₃Bi + Oxidizing Agent (in Acetic Acid) → Ar₃Bi(OAc)₂

The workflow for this synthesis is illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/40591
https://www.americanelements.com/triphenylbismuth-diacetate-7239-60-3
https://labproinc.com/products/triphenylbismuth-diacetate-5g-t1836-5g
https://cymitquimica.com/products/3B-T1836/triphenylbismuth-diacetate/
https://www.chemimpex.com/products/40591
https://www.americanelements.com/triphenylbismuth-diacetate-7239-60-3
https://labproinc.com/products/triphenylbismuth-diacetate-5g-t1836-5g
https://cymitquimica.com/products/3B-T1836/triphenylbismuth-diacetate/
https://www.chemimpex.com/products/40591
https://labproinc.com/products/triphenylbismuth-diacetate-5g-t1836-5g
https://cymitquimica.com/products/3B-T1836/triphenylbismuth-diacetate/
https://www.chemimpex.com/products/40591
https://www.americanelements.com/triphenylbismuth-diacetate-7239-60-3
https://labproinc.com/products/triphenylbismuth-diacetate-5g-t1836-5g
https://cymitquimica.com/products/3B-T1836/triphenylbismuth-diacetate/
https://www.chemimpex.com/products/40591
https://www.americanelements.com/triphenylbismuth-diacetate-7239-60-3
https://www.eforu-chemical.com/bismuth-bi/triphenylbismuth-diacetate-cas-:-7239-60-3.html
https://www.chemimpex.com/products/40591
https://labproinc.com/products/triphenylbismuth-diacetate-5g-t1836-5g
https://cymitquimica.com/products/3B-T1836/triphenylbismuth-diacetate/
https://www.chemimpex.com/products/40591
https://cymitquimica.com/products/3B-T1836/triphenylbismuth-diacetate/
https://ereztech.com/bisacetato-otriphenylbismuthv-cas-7239-60-3/amp/
https://www.americanelements.com/triphenylbismuth-diacetate-7239-60-3
https://www.eforu-chemical.com/bismuth-bi/triphenylbismuth-diacetate-cas-:-7239-60-3.html
https://www.chemimpex.com/products/40591
https://labproinc.com/products/triphenylbismuth-diacetate-5g-t1836-5g
https://www.benchchem.com/product/b2386477?utm_src=pdf-body
https://scispace.com/papers/a-convenient-synthesis-of-triarylbismuth-diacetates-1mobfrsz68
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2386477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis of Triphenylbismuth Diacetate
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Caption: General workflow for the synthesis of Triphenylbismuth Diacetate.

Catalytic Application: N-Phenylation of Azoles
Triphenylbismuth diacetate serves as an effective reagent for the arylation of various

compounds.[1] For instance, it is used for the N-phenylation of azole derivatives. This reaction

is typically catalyzed by a copper salt, such as cupric acetate, and results in moderate to good

yields of the N-phenylated products.[7]

General Reaction Scheme: Azole-H + Ph₃Bi(OAc)₂ --(Cu(OAc)₂)--> Azole-Ph

The experimental workflow for this catalytic application is depicted below.
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Catalytic N-Phenylation Workflow
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Caption: Workflow for N-phenylation using Triphenylbismuth Diacetate.

Applications in Research and Development
Triphenylbismuth diacetate is a versatile compound with applications spanning several

scientific disciplines due to its unique reactivity.[1]

Organic Synthesis: It is a key reagent for creating carbon-carbon and carbon-heteroatom

bonds.[1]

Catalysis: It functions as an effective catalyst, enhancing reaction rates and yields in various

organic syntheses.[1]

Pharmaceutical Development: The compound is utilized in the development of new drugs.

Bismuth compounds, in general, are studied for their potential in cancer research and as

antimicrobial agents for developing new treatments for infections.[1][8][9][10]
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Materials Science: It is used in formulating advanced materials like polymers and coatings

that require specific thermal or electrical properties.[1]

The logical relationship between the properties of triphenylbismuth diacetate and its

applications is outlined in the following diagram.

Applications of Triphenylbismuth Diacetate

Core Properties

Research & Development Fields

Triphenylbismuth Diacetate

Organometallic Nature Reactivity in Bond Formation Catalytic Activity Biological Activity of Bismuth

Materials Science

contributes to

Organic Synthesis

enables

Catalysis

enables

Pharmaceuticals (Anticancer, Antimicrobial)

informs

Click to download full resolution via product page

Caption: Relationship between properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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